Cas no 1803851-41-3 (3,5-Difluoro-4-methylbenzyl chloride)

• Product Name: 3,5-Difluoro-4-methylbenzyl chloride
• CAS No: 1803851-41-3
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 4706153
• Update Time: 2025-05-21

3,5-Difluoro-4-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-methylbenzyl chloride

• Inchi： 1S/C8H7ClF2/c1-5-7(10)2-6(4-9)3-8(5)11/h2-3H,4H2,1H3
• InChI Key： MMZMSURBEYFZSI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Topological Polar Surface Area: 0

Additional information on 3,5-Difluoro-4-methylbenzyl chloride

3,5-Difluoro-4-methylbenzyl Chloride: A Comprehensive Overview

3,5-Difluoro-4-methylbenzyl chloride (CAS No: 1803851-41-3) is a versatile organic compound with significant applications in the field of synthetic chemistry. This compound, also referred to as diflubenzuron chloride, is a derivative of benzyl chloride with fluorine substituents at the 3 and 5 positions and a methyl group at the 4 position on the aromatic ring. Its unique structure makes it an invaluable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 3,5-difluoro-4-methylbenzyl chloride typically involves the fluorination of an aromatic ring followed by alkylation or acylation to introduce the methyl group and subsequent chlorination. Recent advancements in catalytic fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of diflubenzuron chloride, making it a preferred choice for large-scale industrial applications.

One of the most notable applications of 3,5-difluoro-4-methylbenzyl chloride is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of antiviral agents and anticancer drugs. Researchers have demonstrated that this compound can be effectively utilized in Suzuki-Miyaura coupling reactions to construct biologically active molecules with complex architectures. For example, a study published in *Journal of Medicinal Chemistry* highlighted its role in synthesizing novel analogs of known antiviral drugs, showcasing its potential in drug discovery.

In addition to its pharmaceutical applications, diflubenzuron chloride has found utility in agrochemical research. It has been employed as a key intermediate in the development of fungicides and insecticides with improved efficacy and reduced environmental impact. Recent studies have focused on optimizing its reactivity under mild reaction conditions to minimize energy consumption and waste generation during large-scale production.

The chemical properties of 3,5-difluoro-4-methylbenzyl chloride make it highly suitable for various organic transformations. Its electron-withdrawing fluorine substituents enhance the electrophilicity of the benzyl position, facilitating nucleophilic substitution reactions with a wide range of reagents. Moreover, its methyl group provides steric hindrance, which can be exploited to control regioselectivity in certain reactions.

From an environmental perspective, researchers have been investigating the biodegradation pathways of diflubenzuron chloride to assess its impact on ecosystems. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. These findings are particularly relevant for industries relying on this compound for agricultural applications.

In conclusion, 3,5-difluoro-4-methylbenzyl chloride (CAS No: 1803851-41-3) is a pivotal intermediate in modern organic synthesis with diverse applications across pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure and reactivity continue to drive innovative research aimed at enhancing its utility while minimizing environmental impact. As advancements in synthetic methodologies unfold, this compound is poised to play an even more significant role in shaping future chemical innovations.